Cas no 2223033-39-2 (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)phenyl)-1H-pyrazole)

• Product Name: 1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)phenyl)-1H-pyrazole
• CAS No: 2223033-39-2
• MF: C₁₆H₁₈BF₃N₂O₂
• MW: 338.132534503937
• CID: 6811018
• PubChem ID: 133551351
• Update Time: 2025-03-04

1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• CS-31467
• 3-Trifluoromethyl-5-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester
• 2223033-39-2
• 1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)phenyl)-1H-pyrazole

• Inchi： 1S/C16H18BF3N2O2/c1-14(2)15(3,4)24-17(23-14)12-8-11(16(18,19)20)9-13(10-12)22-7-5-6-21-22/h5-10H,1-4H3
• InChI Key： YMMSAGVMCFLMPJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)N1C=CC=N1)(F)F

Computed Properties

• Exact Mass: 338.1413425Da
• Monoisotopic Mass: 338.1413425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų